REACTIVE BLUE 4
REACTIVE BLUE 4
Brand Name:
Vulcanchem
CAS No.:
13324-20-4
VCID:
VC0078619
InChI:
InChI=1S/C23H14Cl2N6O8S2/c24-21-29-22(25)31-23(30-21)28-12-7-9(5-6-14(12)40(34,35)36)27-13-8-15(41(37,38)39)18(26)17-16(13)19(32)10-3-1-2-4-11(10)20(17)33/h1-8,27H,26H2,(H,34,35,36)(H,37,38,39)(H,28,29,30,31)
SMILES:
C1=CC=C2C(=C1)C(=O)C3=C(C2=O)C(=C(C=C3NC4=CC(=C(C=C4)S(=O)(=O)O)NC5=NC(=NC(=N5)Cl)Cl)S(=O)(=O)O)N
Molecular Formula:
C23H14Cl2N6O8S2
Molecular Weight:
637.4 g/mol
REACTIVE BLUE 4
CAS No.: 13324-20-4
Main Products
VCID: VC0078619
Molecular Formula: C23H14Cl2N6O8S2
Molecular Weight: 637.4 g/mol
| CAS No. | 13324-20-4 |
|---|---|
| Product Name | REACTIVE BLUE 4 |
| Molecular Formula | C23H14Cl2N6O8S2 |
| Molecular Weight | 637.4 g/mol |
| IUPAC Name | 1-amino-4-[3-[(4,6-dichloro-1,3,5-triazin-2-yl)amino]-4-sulfoanilino]-9,10-dioxoanthracene-2-sulfonic acid |
| Standard InChI | InChI=1S/C23H14Cl2N6O8S2/c24-21-29-22(25)31-23(30-21)28-12-7-9(5-6-14(12)40(34,35)36)27-13-8-15(41(37,38)39)18(26)17-16(13)19(32)10-3-1-2-4-11(10)20(17)33/h1-8,27H,26H2,(H,34,35,36)(H,37,38,39)(H,28,29,30,31) |
| Standard InChIKey | RTLULCVBFCRQKI-UHFFFAOYSA-N |
| SMILES | C1=CC=C2C(=C1)C(=O)C3=C(C2=O)C(=C(C=C3NC4=CC(=C(C=C4)S(=O)(=O)O)NC5=NC(=NC(=N5)Cl)Cl)S(=O)(=O)O)N |
| Canonical SMILES | C1=CC=C2C(=C1)C(=O)C3=C(C2=O)C(=C(C=C3NC4=CC(=C(C=C4)S(=O)(=O)O)NC5=NC(=NC(=N5)Cl)Cl)S(=O)(=O)O)N |
| Related CAS | 4499-01-8 (di-hydrochloride salt) |
| Solubility | 1.57 M |
| Synonyms | procion blue MX-R procion blue MX-R, disodium salt procion blue MX-RX Reactive Blue 4 |
| PubChem Compound | 25863 |
| Last Modified | Nov 11 2021 |
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